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Compound of Interest

Compound Name: Leucocrystal Violet

Cat. No.: B1674803

An In-depth Technical Guide to the Chemical Differences Between Leucocrystal Violet and
Crystal Violet

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive examination of the chemical distinctions between
Leucocrystal Violet (LCV) and Crystal Violet (CV), two related triphenylmethane dyes with
divergent applications in scientific research. While structurally similar, their key chemical
difference—the oxidation state of the central carbon atom—gives rise to vastly different
physical properties and functionalities. This document details their chemical and physical
properties, provides experimental protocols for their common applications, and visualizes their
structures and reaction pathways.

Core Chemical and Physical Differences

The primary distinction between Leucocrystal Violet and Crystal Violet lies in their electronic
structure. Crystal Violet is a cationic dye characterized by a conjugated system spanning all
three phenyl rings, which is responsible for its intense violet color. In contrast, Leucocrystal
Violet is the reduced, non-conjugated form of the dye, rendering it colorless. This
transformation is a reversible oxidation-reduction reaction.

Table 1: Comparison of Chemical and Physical Properties
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Property

Leucocrystal Violet (LCV)

Crystal Violet (CV)

Appearance

White to light gray or slightly

lavender powder[1]

Green to dark green powder or

crystals[2]

Chemical Formula Ca2sH31N3[1] C25H30CIN3[2]
Molecular Weight 373.55 g/mol [1] 407.99 g/mol
CAS Number 603-48-5 548-62-9
Color in Solution Colorless Violet-blue
Absorption Maximum (Amax) ~260 nm ~590-592 nm

Slightly soluble in chloroform

Soluble in water, ethanol, and

Solubility and methanol. Does not mix chloroform. Slightly soluble in
well with water. ether.
Stable. Sensitive to light. Store
. Stable, but sensitive to light in a cool, dry, well-ventilated
Stability

and air. Store in a dark bottle.

area protected from direct

sunlight.

Primary Application

Forensic blood detection

Biological stain (e.g., Gram

staining, cell viability assays)

Chemical Structures and Transformation

The chemical structures of Leucocrystal Violet and Crystal Violet illustrate the core difference

in their conjugation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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